Cas no 435-97-2 (Phenprocoumon)

• Product Name: Phenprocoumon
• CAS No: 435-97-2
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• MDL: MFCD00865273
• CID: 329177
• PubChem ID: 54680692
• Update Time: 2025-04-19

Phenprocoumon Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(1-phenylpropyl)-2H-chromen-2-one
• Phenprocoumon
• 2H-1-Benzopyran-2-one,4-hydroxy-3-(1-phenylpropyl)-
• 4-Hydroxy-3-(1-phenylpropyl)-2H-chromen-2-on
• Falithiom
• Falithrom
• Fencumar
• Liquamar
• Marcoumar
• Marcumar
• Phenprocumon
• Phenprocumone
• RO 1-4849
• 3-(1-Phenylpropyl)-4-hydroxycoumarin
• 4-Hydroxy-2-oxo-3-(1-phenylpropyl)-2H-chromene
• CHEMBL16694
• Fenprocoumona [INN-Spanish]
• AKOS016844146
• PHENPROCOUMON [MI]
• 4-hydroxy-3-(1-phenylpropyl)chromen-2-one
• Fenprocoumona
• Phenprocoumon 100 microg/mL in Acetonitrile
• DQDAYGNAKTZFIW-UHFFFAOYSA-N
• DB00946
• DTXSID5023459
• HSDB 3248
• DL-3-(alpha-ETHYLBENZYL)-4-HYDROXYCOUMARIN
• 3-(1'-Phenyl-propyl)-4-oxycoumarin [German]
• Phenprocoumone
• Q08SIO485D
• Liquamar (TN)
• PHENPROCOUMON [INN]
• BS-7565
• Fenprocumone [DCIT]
• PHENPROCOUMON [ORANGE BOOK]
• 3-(.ALPHA.-PHENYLPROPYL)-4-HYDROXYCOUMARIN
• BCP01576
• B01AA04
• NS00043894
• FT-0698417
• 3-(1-Phenylpropyl)-4-hydroxycoumarin; 4-Hydroxy-2-oxo-3-(1-phenylpropyl)-2H-chromene
• AS-77043
• Phenprocoumonum
• Phenprocoumonum [INN-Latin]
• BRN 1291115
• PHENPROCOUMON [MART.]
• 3-(alpha-Ethylbenzyl)-4-hydroxycoumarin
• Phenprocoumone [INN-French]
• Phenylpropylhydroxycumarinum
• 435-97-2,53621-47-9 (sodium salt)
• Z2177958148
• PHENPROCOUMON [USAN]
• Oprea1_002598
• 3-(1'-Phenyl-propyl)-4-oxycoumarin
• 1ST156914
• Phenprocoumalol
• EN300-219939
• CHEBI:50438
• 4-Hydroxy-3-(1-phenylpropyl)-2H-chromen-2-one #
• 3-(a-ethyl-benzyl)-4-hydroxycoumarin
• GTPL6839
• PHENPROCOUMON [VANDF]
• Phenprocoumonum (INN-Latin)
• Coumarin, 3-(alpha-ethylbenzyl)-4-hydroxy-
• D82043
• PHENPROCOUMON (MART.)
• Phenprocoumon (USAN:USP:INN:BAN)
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-[(1R)-1-phenylpropyl]-
• CHEMBL1465
• SCHEMBL1651720
• Phenprocoumarole
• DTXCID203459
• HY-A0145
• Phenprocoumone (INN-French)
• 4-Hydroxy-3-(1-phenylpropyl)-2H-1-benzopyran-2-one
• (+/-)-PHENPROCOUMON
• DL-3-(.ALPHA.-ETHYLBENZYL)-4-HYDROXYCOUMARIN
• Phenprocoumon (USAN/INN)
• 3-(alpha-Phenylpropyl)-4-hydroxycoumarin
• 3-(.alpha.-Ethylbenzyl)-4-hydroxycoumarin
• Phenprocoumarol
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-phenylpropyl)-
• Phenprocoumon [USAN:USP:INN:BAN]
• BDBM768
• Coumarin, 3-(.alpha.-ethylbenzyl)-4-hydroxy-
• 3-[2-[(2,3,4,5,6-2H5)Phenyl]propyl]-4-hydroxy-2H-1-benzopyran-2-one
• 435-97-2
• AKOS002126557
• SMR004703040
• U29342
• D05457
• EINECS 207-108-9
• fenprocumon
• PHENPROCOUMON [HSDB]
• RO-1-4849
• 2-hydroxy-3-(1-phenylpropyl)-4H-chromen-4-one
• 5999-41-7
• Phenprocoumon (Marcumar)
• MLS006010940
• NCGC00346442-02
• Phenprocumonum
• Fenprocumone
• 70206-44-9
• J-510448
• PHENPROCOUMON [WHO-DD]
• 2H-Pyran-2-one, 4-hydroxy-3-[[2-(1-methylethyl)phenyl]thio]-6-(3-methylphenyl)-
• Q267896
• s2188
• Fenprocoumona (INN-Spanish)
• CS-0017467
• SCHEMBL43031
• UNII-Q08SIO485D
• BRD-A49838158-001-01-1
• DA-66664

• MDL： MFCD00865273
• Inchi： 1S/C18H16O3/c1-2-13(12-8-4-3-5-9-12)16-17(19)14-10-6-7-11-15(14)21-18(16)20/h3-11,13,19H,2H2,1H3
• InChI Key： DQDAYGNAKTZFIW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC)O

Computed Properties

• Exact Mass: 280.11000
• Monoisotopic Mass: 280.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.261
• Melting Point: 179-180°
• Boiling Point: 419.5°Cat760mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.638
• PSA: 50.44000
• LogP: 4.04050

Phenprocoumon Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month